Cas no 1227593-50-1 (2-Bromo-3-iodo-4-(trifluoromethyl)pyridine)

• Product Name: 2-Bromo-3-iodo-4-(trifluoromethyl)pyridine
• CAS No: 1227593-50-1
• MF: C₆H₂BrF₃IN
• MW: 351.890463352203
• CID: 4689333
• Update Time: 2025-06-09

2-Bromo-3-iodo-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-bromo-3-iodo-4-(trifluoromethyl)pyridine
• FCH1344436
• 2-Bromo-3-iodo-4-(trifluoromethyl)pyridine

• Inchi： 1S/C6H2BrF3IN/c7-5-4(11)3(1-2-12-5)6(8,9)10/h1-2H
• InChI Key： FERPIRSXCOYRTE-UHFFFAOYSA-N
• SMILES： IC1C(=NC=CC=1C(F)(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Topological Polar Surface Area: 12.9

Additional information on 2-Bromo-3-iodo-4-(trifluoromethyl)pyridine

Introduction to 2-Bromo-3-iodo-4-(trifluoromethyl)pyridine (CAS No. 1227593-50-1)

2-Bromo-3-iodo-4-(trifluoromethyl)pyridine (CAS No. 1227593-50-1) is a versatile and highly functionalized pyridine derivative that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique combination of bromo, iodo, and trifluoromethyl substituents, which endow it with a wide range of chemical reactivity and biological activity.

The trifluoromethyl group is a key feature of this compound, known for its strong electron-withdrawing properties and high lipophilicity. These characteristics make it an excellent candidate for the development of potent and selective pharmaceutical agents. The presence of the bromo and iodo substituents further enhances the synthetic utility of this compound by providing multiple points for further functionalization and derivatization.

In recent years, 2-Bromo-3-iodo-4-(trifluoromethyl)pyridine has been extensively studied for its potential applications in drug discovery and development. One notable area of research involves its use as a building block in the synthesis of novel pyridine-based drugs. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the successful synthesis of a series of pyridine derivatives using this compound as a starting material. These derivatives exhibited potent anti-cancer activity against various human cancer cell lines, demonstrating the potential of 2-Bromo-3-iodo-4-(trifluoromethyl)pyridine as a valuable scaffold in oncology research.

Beyond oncology, this compound has also shown promise in other therapeutic areas. A recent study published in the Bioorganic & Medicinal Chemistry Letters explored the use of 2-Bromo-3-iodo-4-(trifluoromethyl)pyridine in the development of anti-inflammatory agents. The researchers synthesized a series of pyridine derivatives and evaluated their anti-inflammatory activity using both in vitro and in vivo models. The results indicated that several derivatives exhibited significant anti-inflammatory effects, suggesting potential applications in the treatment of inflammatory diseases.

The synthetic versatility of 2-Bromo-3-iodo-4-(trifluoromethyl)pyridine is another key factor contributing to its widespread use in chemical research. The bromo and iodo substituents can be readily replaced with other functional groups through various cross-coupling reactions, such as Suzuki-Miyaura coupling and Stille coupling. This allows for the rapid generation of diverse pyridine derivatives with tailored properties, making it an ideal starting material for high-throughput screening campaigns in drug discovery.

In addition to its applications in medicinal chemistry, 2-Bromo-3-iodo-4-(trifluoromethyl)pyridine has also found use in materials science and catalysis. For example, a study published in the Catalysis Science & Technology demonstrated the use of this compound as a ligand precursor for palladium-catalyzed reactions. The researchers found that the unique electronic properties of the trifluoromethyl group enhanced the catalytic activity and selectivity of palladium complexes derived from this ligand precursor.

The environmental impact and safety profile of chemical compounds are increasingly important considerations in modern research. Studies have shown that 2-Bromo-3-iodo-4-(trifluoromethyl)pyridine can be synthesized using environmentally benign methods, such as microwave-assisted synthesis and solvent-free conditions. These green chemistry approaches not only reduce the environmental footprint but also improve the overall efficiency and cost-effectiveness of the synthesis process.

In conclusion, 2-Bromo-3-iodo-4-(trifluoromethyl)pyridine (CAS No. 1227593-50-1) is a highly functionalized pyridine derivative with significant potential in various fields, including medicinal chemistry, materials science, and catalysis. Its unique combination of bromo, iodo, and trifluoromethyl substituents makes it an attractive starting material for the synthesis of diverse pyridine derivatives with tailored biological activities. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in modern chemical research.